Cas no 2170020-79-6 (2-(((5-(2-Fluorophenyl)-1-(pyridin-3-ylsulfonyl)-1H-pyrrol-3-yl)methyl)(methyl)amino)succinic Acid)

• Product Name: 2-(((5-(2-Fluorophenyl)-1-(pyridin-3-ylsulfonyl)-1H-pyrrol-3-yl)methyl)(methyl)amino)succinic Acid
• CAS No: 2170020-79-6
• MF: C₂₁H₂₀FN₃O₆S
• MW: 461.463407516479
• CID: 4558378
• Update Time: 2025-12-11

2-(((5-(2-Fluorophenyl)-1-(pyridin-3-ylsulfonyl)-1H-pyrrol-3-yl)methyl)(methyl)amino)succinic Acid Chemical and Physical Properties

Names and Identifiers

• N-((5-(2-fluorophenyl)-1-(pyridin-3-ylsulfonyl)-1H-pyrrol- 3-yl)methyl)-N-methylaspartic acid
• Vonoprazan-17
• Vonoprazan impurity 22/N-((5-(2-fluorophenyl)-1-(pyridin-3-ylsulfonyl)-1H-pyrrol- 3-yl)methyl)-N-methylaspartic acid
• Aspartic acid, N-[[5-(2-fluorophenyl)-1-(3-pyridinylsulfonyl)-1H-pyrrol-3-yl]methyl]-N-methyl-
• N-((5-(2-fluorophenyl)-1-(pyridin-3-ylsulfonyl)-1H-pyrrol- 3-yl)methyl)-N-methylaspartic ac
• Vonoprazan-018
• Vonoprazan Impuirty 21
• 2-(((5-(2-Fluorophenyl)-1-(pyridin-3-ylsulfonyl)-1H-pyrrol-3-yl)methyl)(methyl)amino)succinic Acid

• Inchi： 1S/C21H20FN3O6S/c1-24(19(21(28)29)10-20(26)27)12-14-9-18(16-6-2-3-7-17(16)22)25(13-14)32(30,31)15-5-4-8-23-11-15/h2-9,11,13,19H,10,12H2,1H3,(H,26,27)(H,28,29)/t19-/m0/s1
• InChI Key： IUYCRYCADFVWDK-IBGZPJMESA-N
• SMILES： C(O)(=O)[C@H](CC(O)=O)N(CC1C=C(C2=CC=CC=C2F)N(S(C2=CC=CN=C2)(=O)=O)C=1)C

Additional information on 2-(((5-(2-Fluorophenyl)-1-(pyridin-3-ylsulfonyl)-1H-pyrrol-3-yl)methyl)(methyl)amino)succinic Acid

Introduction to 2-(((5-(2-Fluorophenyl)-1-(pyridin-3-ylsulfonyl)-1H-pyrrol-3-yl)methyl)(methyl)amino)succinic Acid and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the field of chemical biology. Among these, 2-(((5-(2-Fluorophenyl)-1-(pyridin-3-ylsulfonyl)-1H-pyrrol-3-yl)methyl)(methyl)amino)succinic Acid (CAS No. 2170020-79-6) stands out due to its unique structural properties and potential applications. This compound, characterized by its complex molecular architecture, has garnered significant attention in recent years for its role in various biochemical processes and therapeutic interventions.

The molecular structure of 2-(((5-(2-fluorophenyl)-1-(pyridin-3-ylsulfonyl)-1H-pyrrol-3-yl)methyl)(methyl)amino)succinic Acid encompasses multiple functional groups that contribute to its versatility. The presence of a succinic acid moiety provides a carboxylic acid group, which is crucial for its interaction with biological targets. Additionally, the fluorophenyl and pyridin-3-ylsulfonyl substituents introduce specific electronic and steric properties, enhancing its binding affinity and selectivity. These features make it an attractive candidate for drug design and development.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various disease pathways. 2-(((5-(2-fluorophenyl)-1-(pyridin-3-ylsulfonyl)-1H-pyrrol-3-yl)methyl)(methyl)amino)succinic Acid has been explored in several preclinical studies for its potential therapeutic effects. Its ability to modulate key enzymes and receptors involved in metabolic disorders, inflammation, and cancer has made it a subject of intense research. For instance, studies have demonstrated its efficacy in inhibiting the activity of enzymes such as Janus kinases (JAKs), which are implicated in autoimmune diseases.

The fluorine atom in the 5-(2-fluorophenyl) moiety is particularly noteworthy, as it enhances the metabolic stability and binding affinity of the compound. This feature is often exploited in drug design to improve pharmacokinetic properties. Furthermore, the pyridin-3-ylsulfonyl group contributes to the compound's solubility and bioavailability, making it more suitable for oral administration. These characteristics have positioned 2-(((5-(2-fluorophenyl)-1-(pyridin-3-ylsulfonyl)-1H-pyrrol-3-yl)methyl)(methyl)amino)succinic Acid as a promising candidate for further clinical development.

Advances in computational chemistry and high-throughput screening have accelerated the discovery of novel bioactive compounds like 2-(((5-(2-fluorophenyl)-1-(pyridin-3-ylsulfonyl)-1H-pyrrol-3-yl)methyl)(methyl)amino)succinic Acid. These technologies have enabled researchers to rapidly identify potential drug candidates with high precision. Moreover, the integration of machine learning algorithms has further enhanced the efficiency of virtual screening processes, allowing for the identification of compounds with optimal pharmacological profiles.

One of the most exciting applications of 2-(((5-(2-fluorophenyl)-1-(pyridin-3-ylsulfonyl)-1H-pyrrol-3-yl)methyl)(methyl)amino)succinic Acid is in the field of precision medicine. By targeting specific molecular pathways dysregulated in individual patients, this compound has the potential to revolutionize personalized treatment strategies. For example, studies have shown that it can selectively inhibit pathways involved in tumor growth and metastasis, making it a promising candidate for oncology applications.

The synthesis of 2-(((5-(2-fluorophenyl)-1-(pyridin-3-y lsulfonyl)-1H-pyrrol -3 - ylmethyl)(methyl)amino)succinic Acid presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as multi-step organic synthesis combined with catalytic processes have improved yield and purity, facilitating further research and development.

The future prospects for 2 - ((( 5 - ( 2 - Fluoro phen y l ) - 1 - ( py ridi n - 3 - ylsulfony l ) - 1 H - p yr rol - 3 - ylm e t h y l ) ( m e t h y l ) a m i n o ) s u c c i n i c A c i d) are vast. Ongoing research aims to explore its mechanisms of action in greater detail and to identify new therapeutic applications. Additionally, efforts are underway to optimize its pharmacokinetic properties through structural modifications. As our understanding of biological systems continues to evolve, compounds like this are poised to play a crucial role in addressing some of the most pressing challenges in medicine today.